Cas no 302804-64-4 (1H-1,2,4-Triazole, 3-[[(4-fluorophenyl)methyl]thio]-)

• Product Name: 1H-1,2,4-Triazole, 3-[[(4-fluorophenyl)methyl]thio]-
• CAS No: 302804-64-4
• MF: C₉H₈FN₃S
• MW: 209.243323326111
• CID: 1442080
• PubChem ID: 719014
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 3-[[(4-fluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-[[(4-fluorophenyl)methyl]thio]-
• 3-[(4-fluorophenyl)methylsulfanyl]-4H-1,2,4-triazole
• Cambridge id 5970049
• AKOS000537242
• AKOS002325336
• 3-(4-Fluoro-benzylsulfanyl)-4H-[1,2,4]triazole
• Z18741443
• 3iu8
• 302804-64-4
• STK507052
• SR-01000429827
• SR-01000429827-1
• T03
• 3-[(4-fluorobenzyl)sulfanyl]-4H-1,2,4-triazole
• CHEMBL568826
• 5-{[(4-fluorophenyl)methyl]sulfanyl}-1H-1,2,4-triazole
• Q27465615

• Inchi： 1S/C9H8FN3S/c10-8-3-1-7(2-4-8)5-14-9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
• InChI Key： XLRSDRUBTQOPEY-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 209.04244
• Monoisotopic Mass: 209.04229660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 41.57